Cas no 2416217-95-1 (rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride)

• Product Name: rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride
• CAS No: 2416217-95-1
• MF: C₇H₁₂ClNO₄S
• MW: 241.69248008728
• MDL: MFCD32667761
• CID: 5675116
• PubChem ID: 146155364
• Update Time: 2025-07-25

rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3AS,6aS)-tetrahydro-1H-thieno[3,4-b]pyrrole-6a(6H)-carboxylic acid 5,5-dioxide hydrochloride
• 2416217-95-1
• rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid hydrochloride
• (3As,6aS)-5,5-dioxo-1,2,3,3a,4,6-hexahydrothieno[3,4-b]pyrrole-6a-carboxylic acid;hydrochloride
• EN300-26673286
• rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride

• MDL： MFCD32667761
• Inchi： 1S/C7H11NO4S.ClH/c9-6(10)7-4-13(11,12)3-5(7)1-2-8-7;/h5,8H,1-4H2,(H,9,10);1H/t5-,7+;/m1./s1
• InChI Key： LZQGCLYAANGSBK-PACXSXMQSA-N
• SMILES： Cl.S1(C[C@H]2CCN[C@@]2(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 241.0175567g/mol
• Monoisotopic Mass: 241.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų

Additional information on rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride

Introduction to Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride (CAS No. 2416217-95-1)

Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride, identified by its CAS number 2416217-95-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic molecules, featuring a fused thienopyrrole framework with a carboxylic acid hydrochloride salt form. The unique stereochemistry defined by the (3aR,6aR) configuration makes it a subject of intense interest for its potential applications in drug discovery and molecular recognition.

The structural complexity of Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride arises from its chiral center and the presence of multiple functional groups. These include a dioxo group at the 5-position, which contributes to its reactivity and potential utility in various chemical transformations. The hexahydro system provides a rigid scaffold, enhancing the compound's stability while allowing for selective modifications at other positions. This balance of structural features makes it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Thienopyrroles, in particular, have been extensively studied for their roles as pharmacophores in numerous therapeutic agents. The specific configuration of Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride suggests that it may exhibit unique interactions with biological targets, making it a promising scaffold for developing novel drugs.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzymes are critical targets in drug development, and modulating their activity can lead to therapeutic benefits. The carboxylic acid moiety and the dioxo group in Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride provide multiple sites for interaction with enzyme active sites. This has led researchers to explore its potential as an inhibitor for various enzymes involved in metabolic pathways and disease processes.

Recent studies have highlighted the importance of stereochemistry in drug design. The (3aR,6aR) configuration of this compound is particularly significant because it influences how the molecule interacts with biological systems. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, making it essential to understand these differences to optimize drug efficacy and safety. The synthesis of racemic mixtures like Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride allows for further separation and characterization of individual enantiomers, which can lead to more refined therapeutic strategies.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. Solubility is a critical factor in drug development because it affects how a drug is absorbed and distributed within the body. By improving solubility through salt formation, researchers can enhance the bioavailability and therapeutic potential of Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride.

In conclusion, Rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid hydrochloride (CAS No. 2416217-95-1) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable scaffold for developing novel therapeutic agents. Further research into its biological activities and synthetic applications will undoubtedly continue to expand our understanding of its potential contributions to medicine.